Cas no 1083089-94-4 ((R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1083089-94-4
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 2090754
• PubChem ID: 51895262
• Update Time: 2025-06-08

(R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol
• G65343
• (R)-1-(2-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol
• DB-235355
• (3R)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol
• 1083089-94-4
• 969-226-3

• MDL： MFCD18380429
• Inchi： 1S/C8H10ClN3O/c9-8-10-3-1-7(11-8)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2/t6-/m1/s1
• InChI Key： DLZHVZSXNBBQKW-ZCFIWIBFSA-N
• SMILES： ClC1=NC=CC(=N1)N1CC[C@H](C1)O

Computed Properties

• Exact Mass: 199.05100
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 49.25000
• LogP: 0.76600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol

Comprehensive Overview of (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1083089-94-4)

The compound (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1083089-94-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its molecular structure features a 2-chloropyrimidine moiety attached to a pyrrolidin-3-ol ring, making it a versatile intermediate for designing bioactive molecules. The (R)-enantiomer is particularly noteworthy due to its stereospecific interactions in drug development, aligning with the growing demand for enantiopure compounds in modern therapeutics.

In recent years, the interest in chiral building blocks like (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol has surged, driven by advancements in asymmetric synthesis and targeted drug delivery. Researchers frequently search for "chiral pyrrolidine derivatives" or "2-chloropyrimidine applications" to explore their potential in kinase inhibitors and antiviral agents. This compound’s unique scaffold is also investigated for its role in fragment-based drug discovery, a trending topic in medicinal chemistry.

The synthesis of CAS 1083089-94-4 involves multi-step organic reactions, often starting from pyrrolidin-3-ol and 2,4-dichloropyrimidine. Optimizing its enantiomeric purity is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to validate its structure and purity, addressing common queries like "how to characterize chiral compounds" or "HPLC methods for pyrrolidine derivatives."

From a commercial perspective, (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol is supplied by specialized chemical vendors under strict quality control. Its pricing and availability often correlate with demand from pharmaceutical companies focusing on precision medicine and small-molecule therapeutics. Discussions on platforms like LinkedIn or ResearchGate frequently highlight its utility in "hit-to-lead optimization" and "structure-activity relationship (SAR) studies."

Environmental and regulatory considerations for this compound are minimal, as it is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended to ensure workplace safety. Its stability under ambient conditions makes it a practical choice for laboratories, addressing FAQs such as "storage conditions for chloropyrimidine derivatives."

In summary, (R)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1083089-94-4) exemplifies the intersection of synthetic chemistry and drug discovery. Its chiral nature, coupled with the reactive 2-chloropyrimidine group, positions it as a valuable tool for researchers exploring next-generation therapeutics. As the pharmaceutical industry continues to prioritize enantioselective synthesis, this compound’s relevance is poised to grow.